Cas no 1784355-28-7 (5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid
• CAS No: 1784355-28-7
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5823094
• PubChem ID: 84736136
• Update Time: 2025-06-07

5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-736907
• 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid
• 1784355-28-7

• Inchi： 1S/C12H10N2O3/c1-17-10-4-2-3-8(5-10)9-6-13-11(12(15)16)14-7-9/h2-7H,1H3,(H,15,16)
• InChI Key： RKZWFUISLAHCJK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=CN=C(C(=O)O)N=C1

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid

Introduction to 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid (CAS No. 1784355-28-7) and Its Emerging Applications in Chemical Biology

5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid, identified by the chemical identifier CAS No. 1784355-28-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrimidine class, a scaffold widely recognized for its biological activity and utility in drug design. The structural features of 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid, particularly the presence of a methoxy group at the 3-position of the phenyl ring and a carboxylic acid moiety at the 2-position of the pyrimidine ring, contribute to its unique chemical properties and potential biological functions.

The synthesis and characterization of 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid have been extensively studied due to its promising role as a building block in medicinal chemistry. The compound’s ability to serve as a precursor for more complex molecules has made it valuable in the development of novel therapeutic agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into diverse pharmacological applications.

One of the most compelling aspects of 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The pyrimidine core of 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid is structurally analogous to several known kinase inhibitors, making it a promising candidate for further development.

Recent studies have demonstrated that derivatives of 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid exhibit inhibitory effects on specific kinases, suggesting their potential as lead compounds for drug discovery. For instance, modifications at the 3-methoxyphenyl ring have been shown to enhance binding affinity to target kinases while minimizing off-target effects. These findings highlight the importance of structural optimization in developing potent and selective kinase inhibitors.

The carboxylic acid group at the 2-position of the pyrimidine ring in 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid provides a versatile handle for further functionalization. This moiety can be used to introduce various pharmacophores or linkers, enabling the creation of hybrid molecules with enhanced biological activity. Such modifications have been exploited in the development of protease inhibitors, another class of enzymes targeted in therapeutic interventions.

Another area where 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid has shown promise is in the field of antiviral research. The pyrimidine scaffold is a common component in nucleoside analogs, which are widely used to treat viral infections. By incorporating 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid into antiviral drug candidates, researchers aim to improve drug efficacy and reduce resistance development. Preliminary studies suggest that certain derivatives exhibit inhibitory activity against viral polymerases, making them attractive candidates for further investigation.

The growing interest in 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid has also spurred innovation in computational chemistry and drug design methodologies. Advanced computational techniques, such as molecular docking and virtual screening, have been employed to identify optimal analogs based on their predicted binding interactions with biological targets. These approaches have accelerated the discovery process by allowing researchers to screen large libraries of compounds efficiently.

In conclusion, 5-(3-Methoxyphenyl)pyrimidine-2-carboxylic acid (CAS No. 1784355-28-7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting kinases, proteases, and viruses. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.